4-Bromoquinolizinium

• Molecular Formula: C9H7BrN+
• Molecular Weight: 209.06 g/mol
• IUPAC Name: 4-bromoquinolizin-5-ium
• InChI: InChI=1S/C9H7BrN/c10-9-6-3-5-8-4-1-2-7-11(8)9/h1-7H/q+1
• InChI Key: ROAAXERGPCCTDL-UHFFFAOYSA-N
• SMILES: C1=CC=[N+]2C(=C1)C=CC=C2Br

Description

4-Bromoquinolizinium is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a quinolizinium derivative, which is a class of heterocyclic compounds that have a quinoline ring system fused to a pyrrolidine ring. The 4-bromo substitution on the quinoline ring makes this compound distinct from other quinolizinium derivatives.

Mechanism of Action

The mechanism of action of 4-bromoquinolizinium is not fully understood. However, it has been proposed that this compound interacts with DNA by intercalation between the base pairs. This interaction can lead to the formation of DNA adducts, which can cause DNA damage and cell death.
Biochemical and Physiological Effects:
Studies have shown that 4-bromoquinolizinium has potent cytotoxic effects on cancer cells. This compound induces cell cycle arrest and apoptosis in cancer cells, which makes it a potential candidate for cancer therapy. Additionally, 4-bromoquinolizinium has been shown to have anti-inflammatory and anti-oxidant properties, which can be beneficial for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromoquinolizinium in lab experiments is its high purity and stability. This compound can be easily synthesized in large quantities with high purity, which makes it an ideal candidate for various research applications. However, one of the limitations of using 4-bromoquinolizinium is its high toxicity. This compound can be hazardous to handle, and proper safety precautions must be taken during its synthesis and handling.

Future Directions

There are several future directions for the research on 4-bromoquinolizinium. One of the most promising areas of research is in the development of new organic electronic devices using this compound as a hole transport material. Additionally, the cytotoxic effects of 4-bromoquinolizinium on cancer cells can be further studied to develop new cancer therapies. Further research can also be conducted to explore the anti-inflammatory and anti-oxidant properties of this compound and their potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-bromoquinolizinium involves the reaction of 4-bromoquinoline with pyrrolidine in the presence of a strong acid catalyst. This reaction results in the formation of 4-bromoquinolizinium as the main product. The yield of this reaction can be improved by optimizing the reaction conditions such as temperature, solvent, and catalyst concentration.

Scientific Research Applications

4-Bromoquinolizinium has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of this compound is in the field of organic electronics. It has been shown that 4-bromoquinolizinium can be used as a hole transport material in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). This compound has excellent charge transport properties, high thermal stability, and good film-forming ability, which make it an ideal candidate for these applications.